1-(4-(Benzo[d]thiazol-2-yl)thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)urea

• IUPAC Name: 1-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-3-(3,4,5-trimethoxyphenyl)urea
• InChI: InChI=1S/C20H18N4O4S2/c1-26-14-8-11(9-15(27-2)17(14)28-3)21-19(25)24-20-23-13(10-29-20)18-22-12-6-4-5-7-16(12)30-18/h4-10H,1-3H3,(H2,21,23,24,25)
• InChI Key: LUQXQUHPHVVGPJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)NC2=NC(=CS2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C20H18N4O4S2
• Molecular Weight: 442.5 g/mol

Description

1-(4-(Benzo[d]thiazol-2-yl)thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)urea, also known as BTU, is a chemical compound that has gained significant attention in the field of scientific research. BTU is a urea derivative that has been synthesized using various methods and has been found to have potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In

Scientific Research Applications

Synthesis and Biological Activity

Research into thiazolyl urea derivatives, including compounds similar to "1-(4-(Benzo[d]thiazol-2-yl)thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)urea", has shown promising antitumor activities. These compounds are synthesized through reactions involving amino-thiazoles and isocyanatobenzenes, with their structures confirmed by elemental analysis, NMR, and X-ray diffraction analysis (Ling et al., 2008).

Antihyperglycemic Potency

Some derivatives demonstrate antihyperglycemic potency comparable to known agents like pioglitazone and troglitazone, with specific modifications in the aromatic heterocycle leading to the identification of lead compounds for further evaluation (Cantello et al., 1994).

Interaction with Thiazyl Chloride

The interaction of 1,4-diketones with thiazyl chloride (NSCl) forms products like 3,4-dibenzoyl1,2,5-thiadiazole, showcasing the compound's reactivity and potential for creating structurally diverse derivatives (Laaman et al., 2002).

Antimicrobial and Cytotoxicity Studies

Novel derivatives have been synthesized and evaluated for their inhibitory effects as anti-microbial activity and cytotoxicity against various bacterial strains and cancer cell lines, showing promising results in preliminary studies (Shankar et al., 2017).

DNA-Topoisomerase Inhibitory Activity

A series of ureas and thioureas were synthesized and tested for their cytotoxic effects and ability to inhibit DNA topoisomerases, indicating significant antiproliferative actions which highlight their potential in cancer therapy (Esteves-Souza et al., 2006).

Antifilarial Activity

Research into 1-(5-benzoylbenzimidazol-2-yl)-3-substituted ureas has identified compounds with antifilarial activity, suggesting their use in treating diseases caused by filarial worms (Ram et al., 1984).